Cas no 946207-77-8 (1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide
• CAS No: 946207-77-8
• MF: C₂₁H₂₀N₄O₃
• MW: 376.408504486084
• CID: 5503260
• PubChem ID: 26845037
• Update Time: 2025-07-01

1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2877-0023
• 1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide
• 946207-77-8
• 1-{2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide
• 1-{[(2,4-dimethylphenyl)carbamoyl]methyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide
• AKOS021681416

• Inchi： 1S/C21H20N4O3/c1-14-8-9-17(15(2)12-14)23-19(26)13-25-20(27)11-10-18(24-25)21(28)22-16-6-4-3-5-7-16/h3-12H,13H2,1-2H3,(H,22,28)(H,23,26)
• InChI Key： DYEJFJGFNKDPMQ-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(C(NC2C=CC=CC=2)=O)=N1)=O)NC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 376.15354051g/mol
• Monoisotopic Mass: 376.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.9Ų

Additional information on 1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide

1-(2-((2,4-Dimethylphenyl)Amino)-2-Oxoethyl)-6-Oxo-N-Phenyl-1,6-Dihydropyridazine-3-Carboxamide: A Comprehensive Overview

1-(2-((2,4-Dimethylphenyl)Amino)-2-Oxoethyl)-6-Oxo-N-Phenyl-1,6-Dihydropyridazine-3-Carboxamide, identified by the CAS registry number 946207-77-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridazines, which are known for their versatile structures and reactivity. The molecule features a dihydropyridazine ring system with substituents that include a phenyl group, a dimethylamino group, and a carboxamide moiety. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves multi-step reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and purity. Recent advancements in synthetic chemistry have enabled more efficient routes for the preparation of such complex molecules. For instance, researchers have employed click chemistry methodologies to streamline the assembly of the dihydropyridazine core and its substituents. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

The structural complexity of this compound makes it an attractive candidate for various applications. In the pharmaceutical industry, dihydropyridazines are often explored as potential drug candidates due to their ability to modulate biological targets such as enzymes and receptors. Recent studies have highlighted the potential of this compound as a kinase inhibitor, with promising results in preclinical models of cancer. The dimethylamino group and phenyl substituents play a crucial role in enhancing the compound's bioavailability and binding affinity to target proteins.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its rigid structure and conjugated system make it suitable for use in organic electronics. Researchers have investigated its properties as a component in organic light-emitting diodes (OLEDs), where it exhibits favorable electronic characteristics such as high electron mobility and stability under operational conditions. These findings underscore its versatility across multiple scientific domains.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of synthetic compounds becomes critical. Recent studies have assessed the environmental fate of similar dihydropyridazine derivatives, providing insights into their persistence in aquatic systems and potential risks to non-target organisms. While specific data on CAS No. 946207-77-8 are limited, these studies offer a framework for evaluating its environmental footprint.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure compliance with safety standards before they can be commercialized. This includes assessments of toxicity, mutagenicity, and ecotoxicity. The presence of phenyl groups and other functional moieties may influence these properties, necessitating comprehensive evaluations during the development process.

In conclusion, 1-(2-((2,4-Dimethylphenyl)Amino)-2-Oxoethyl)-6-Oxo-N-Phenyl-1,6-Dihydropyridazine-3-Carboxamide (CAS No. 946207-77-8) represents a fascinating example of modern synthetic chemistry's capabilities. Its intricate structure offers opportunities across diverse fields, from drug discovery to materials science. As research continues to uncover its full potential, this compound stands at the forefront of innovation in chemical science.